Cas no 2365242-87-9 (ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate)

• Product Name: ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate
• CAS No: 2365242-87-9
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 5272152
• Update Time: 2026-03-09

ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-5-acetic acid, 7-chloro-2-methyl-, ethyl ester
• ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate

• Inchi： 1S/C11H12ClN3O2/c1-3-17-11(16)6-8-5-9(12)15-10(13-8)4-7(2)14-15/h4-5H,3,6H2,1-2H3
• InChI Key： CGBIQABFHGRTAR-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C(Cl)=CC(CC(OCC)=O)=N2

Additional information on ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate

Professional Introduction to Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate (CAS No. 2365242-87-9)

Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate is a significant compound in the realm of pharmaceutical chemistry, characterized by its complex heterocyclic structure. This compound, identified by the CAS number 2365242-87-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both pyrazole and pyrimidine rings in its molecular framework suggests a high degree of structural complexity, which often correlates with unique chemical properties and biological activities.

The compound's structure is notable for its 7-chloro substituent on the pyrazolo[1,5-a]pyrimidine core, which can influence its reactivity and interaction with biological targets. Additionally, the 2-methyl group further modulates the electronic and steric properties of the molecule. These features make Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate a promising candidate for further investigation in various pharmacological contexts.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazolo[1,5-a]pyrimidines, in particular, have been extensively studied for their potential as kinase inhibitors, anticancer agents, and antimicrobial compounds. The incorporation of chloro and methyl groups into this scaffold has been shown to enhance binding affinity and selectivity towards specific enzymes or receptors. This has led to several novel derivatives being explored in preclinical studies.

One of the most compelling aspects of Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify analogs with improved pharmacokinetic profiles. The ester functionality at the 2-position provides a handle for further chemical modifications, allowing medicinal chemists to fine-tune properties such as solubility, metabolic stability, and bioavailability.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrazole derivatives and acetyl chloride or acetic anhydride, followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high precision.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. By systematically varying substituents on the pyrazolo[1,5-a]pyrimidine core, researchers can gain insights into which structural features are critical for biological activity. For instance, modifications at the 3-position or 5-position can significantly alter binding interactions with target proteins. This underscores the need for comprehensive SAR studies when developing new derivatives of Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate.

The compound's potential applications extend beyond oncology; it has shown promise in treating inflammatory diseases and infectious disorders. The ability of heterocyclic compounds to modulate enzyme activity makes them attractive candidates for developing novel therapeutics that can address unmet medical needs. Furthermore, the growing emphasis on personalized medicine has spurred interest in developing drugs with tailored properties to suit individual patient profiles.

In conclusion, Ethyl 2-(7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)acetate (CAS No. 2365242-87-9) represents a fascinating area of research within pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable scaffold for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in modern medicine.